Cas no 22532-47-4 (Benzeneethanol,4-methyl-, 1-acetate)

Benzeneethanol,4-methyl-, 1-acetate (CAS: 104-45-0), also known as 4-Methylbenzyl acetate, is a synthetic aromatic ester widely used in fragrance and flavor formulations. This compound exhibits a sweet, floral, and slightly fruity odor, making it a valuable ingredient in perfumery for creating jasmine, lilac, and ylang-ylang accords. Its stability under various pH and temperature conditions enhances its utility in cosmetic and personal care products. With high purity and low volatility, it ensures long-lasting scent profiles. Additionally, it serves as an intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals, due to its reactive acetate group. Its compatibility with other aroma chemicals further underscores its versatility in industrial applications.

Benzeneethanol,4-methyl-, 1-acetate structure

22532-47-4 structure

Product Name:Benzeneethanol,4-methyl-, 1-acetate

CAS No:22532-47-4

MF:C₁₁H₁₄O₂

MW:178.227663516998

MDL:MFCD12964371

CID:265628

PubChem ID:89740

Update Time:2025-07-02

Benzeneethanol,4-methyl-, 1-acetate Chemical and Physical Properties

Names and Identifiers

- Benzeneethanol,4-methyl-, 1-acetate
- 2-(4-methylphenyl)ethyl acetate
- (4-Methyl-phenaethyl)-acetat
- 2-Acetoxy-1-p-tolyl-aethan
- 4-Methyl-1-< 2-acetoxy-ethyl> -benzol
- 4-methylphenethyl acetate
- AC1L3IIC
- AC1Q66QA
- acetic acid-(4-methyl-phenethyl ester)
- AR-1C8031
- EINECS 245-056-9
- Essigsaeure-(4-methyl-phenaethylester)
- para-Cresyl ethylacetate
- p-Methylphenethyl acetate
- SureCN8652676
- 4-methyl-benzeneethano acetate
- Benzeneethanol,4-methyl-,acetate
- 592WOB8ONU
- NS00050197
- 4-Methylphenethylacetate
- SCHEMBL8652676
- NSC-190956
- NSC190956
- Phenethyl alcohol, p-methyl-, acetate
- Benzeneethanol, 4-methyl-, acetate
- UNII-592WOB8ONU
- 22532-47-4
- 5184-39-4
- AI3-35605
- Benzeneethanol, 4-methyl-, 1-acetate
- DTXSID60865056
- MDL： MFCD12964371
- Inchi： 1S/C11H14O2/c1-9-3-5-11(6-4-9)7-8-13-10(2)12/h3-6H,7-8H2,1-2H3
- InChI Key： SQLIRIQAWQKBFY-UHFFFAOYSA-N
- SMILES： O(C(C)=O)CCC1C=CC(C)=CC=1

Computed Properties

Exact Mass: 178.09942
Monoisotopic Mass: 178.099
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 26.3A^2

Experimental Properties

Density: 1.018
Boiling Point: 254.5°C at 760 mmHg
Flash Point: 109.2°C
Refractive Index: 1.502
PSA: 26.3

Benzeneethanol,4-methyl-, 1-acetate Pricemore >>

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abcr	AB427339-1 g	4-Methylphenethyl acetate	22532-47-4		1g	€566.50	2022-06-10
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